Cas no 2171622-82-3 (9-ethyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro5.5undecane)

• Product Name: 9-ethyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro5.5undecane
• CAS No: 2171622-82-3
• MF: C₁₅H₃₀N₂O
• MW: 254.411504268646
• CID: 6461381
• PubChem ID: 165840897
• Update Time: 2025-05-20

9-ethyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-ethyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro5.5undecane
• 9-ethyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro[5.5]undecane
• EN300-1641766
• 2171622-82-3

• Inchi： 1S/C15H30N2O/c1-4-17-10-7-15(8-11-17)14(6-5-13(2)3)16-9-12-18-15/h13-14,16H,4-12H2,1-3H3
• InChI Key： WOHBLXKDKIPISD-UHFFFAOYSA-N
• SMILES： O1CCNC(CCC(C)C)C21CCN(CC)CC2

Computed Properties

• Exact Mass: 254.235813585g/mol
• Monoisotopic Mass: 254.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.5Ų

Additional information on 9-ethyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro5.5undecane

Introduction to 9-ethyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 2171622-82-3)

9-ethyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro[5.5]undecane, identified by its Chemical Abstracts Service (CAS) number 2171622-82-3, is a complex organic compound belonging to the spirocyclic class of molecules. This compound features a unique structural framework consisting of an oxacycloalkane core linked to a diazaspiro structure, making it of significant interest in the field of medicinal chemistry and pharmacology. The presence of ethyl and isobutyl substituents on the spirocyclic system contributes to its distinct physicochemical properties, which may influence its biological activity and potential applications.

The molecular architecture of 9-ethyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro[5.5]undecane is characterized by a rigid spirocyclic backbone, which is a common motif in drug-like molecules due to its ability to provide conformational stability and optimize binding interactions with biological targets. The oxacycloalkane moiety introduces oxygen into the system, which can enhance solubility and metabolic stability, while the diazaspiro portion adds nitrogen atoms, potentially enabling interactions with nitrogen-binding sites in proteins or enzymes. This combination of structural features makes the compound a promising candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies suggest that spirocyclic compounds like 9-ethyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro[5.5]undecane may exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, making them attractive for treating conditions such as arthritis or autoimmune diseases. Additionally, the rigid structure of these compounds can improve oral bioavailability and reduce metabolic clearance, which are critical factors in drug development.

In vitro studies have begun to explore the potential pharmacological properties of 9-ethyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro[5.5]undecane by evaluating its interactions with key biological targets. Preliminary data indicate that this compound may possess mild anti-inflammatory effects by modulating the activity of cyclooxygenase (COX) enzymes or inhibiting interleukin production. Furthermore, its spirocyclic structure could provide a scaffold for designing derivatives with enhanced potency and selectivity. These findings align with broader trends in medicinal chemistry where structural complexity is leveraged to achieve desired pharmacological outcomes.

The synthesis of 9-ethyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro[5.5]undecane presents unique challenges due to its intricate molecular framework. Traditional synthetic approaches often involve multi-step sequences requiring precise control over reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have improved the efficiency of constructing complex spirocyclic systems. These advancements not only facilitate access to compounds like 9-ethyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro[5.5]undecane but also enable the exploration of novel analogs with tailored properties.

The physicochemical properties of 9-ethyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro[5.5]undecane, including solubility, lipophilicity, and metabolic stability, are critical factors determining its suitability for pharmaceutical applications. Experimental data indicate that this compound exhibits moderate solubility in water and organic solvents, which could facilitate formulation into various dosage forms. Additionally, its lipophilicity profile suggests potential for crossing biological membranes, an essential requirement for many drugs. Ongoing studies are focused on optimizing these properties through structural modifications to enhance bioavailability and reduce adverse effects.

As interest in spirocyclic compounds grows within the pharmaceutical industry, researchers are increasingly exploring their potential in treating neurological disorders such as Alzheimer's disease or Parkinson's disease. The rigid structure of these molecules can mimic natural substrates or modulate receptor activity in the brain, offering new avenues for therapeutic intervention. For instance, derivatives of spirocyclic oxindoles have shown promise in preclinical studies for their ability to inhibit amyloid-beta aggregation—a hallmark pathological feature of Alzheimer's disease. While further research is needed to fully understand the mechanism of action of 9-ethyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro[5.5]undecane, its structural features make it a compelling candidate for future investigations.

The development of novel drug candidates like 9-ethyl-5-(3-methylbutyl)-1-oza -4 , 9 - diazaspiro [ 5 . 5 ] undecane relies heavily on interdisciplinary collaboration between organic chemists, medicinal chemists, biochemists, and pharmacologists. High-throughput screening (HTS) techniques combined with computational modeling allow for rapid identification of biologically active compounds from large libraries. Once promising candidates are identified through HTS or rational design approaches based on known bioactive scaffolds like spirocycles, they undergo rigorous optimization cycles involving structural modifications guided by experimental data and predictive models.

The future prospects for 9 - ethyl - 5 - ( 3 - methylbutyl ) - 1 - oxa - 4 , 9 - diazaspiro [ 5 . 5 ] undecane and related spirocyclic compounds remain highly promising as they continue to be investigated for their potential therapeutic applications across multiple disease areas including cancer treatment where their ability as kinase inhibitors has been observed; central nervous system disorders; infectious diseases; cardiovascular diseases; etc . With continued advances in synthetic chemistry; molecular biology; computational methods ; biomarker discovery ; personalized medicine ; etc . , it is anticipated that compounds such as this will play an increasingly important role not only as lead structures but also inspiration toward next-generation therapeutics capable addressing unmet medical needs more effectively than ever before .